Cas no 1998905-56-8 ((2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid)

• Product Name: (2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid
• CAS No: 1998905-56-8
• MF: C₇H₁₂F₃NO₂
• MW: 199.170892715454
• CID: 6463054
• PubChem ID: 165506127
• Update Time: 2025-05-24

(2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid
• 1998905-56-8
• EN300-1298057

• Inchi： 1S/C7H12F3NO2/c1-4(3-7(8,9)10)2-5(11)6(12)13/h4-5H,2-3,11H2,1H3,(H,12,13)/t4?,5-/m1/s1
• InChI Key： BSNRAQQPFCTZFZ-BRJRFNKRSA-N
• SMILES： FC(CC(C)C[C@H](C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 199.08201311g/mol
• Monoisotopic Mass: 199.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 63.3Ų

Additional information on (2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid

(2R)-2-Amino-6,6,6-Trifluoro-4-Methylhexanoic Acid: A Comprehensive Overview

The compound with CAS No. 1998905-56-8, commonly referred to as (2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid, is a unique organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its amino acid structure, featuring a trifluoromethyl group at the 6-position and a methyl group at the 4-position on the hexanoic acid backbone. The (2R) configuration indicates the stereochemistry at the second carbon atom, which is crucial for its biological activity and functional properties.

Recent studies have highlighted the importance of (2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid in the field of drug discovery and development. Its unique structure makes it a promising candidate for designing novel therapeutic agents targeting various diseases, including neurological disorders and metabolic syndromes. Researchers have explored its potential as a building block for peptide synthesis and as a component in bioactive molecules with enhanced stability and bioavailability.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the amino acid backbone through alkylation or acylation reactions, followed by stereochemical control during the resolution or asymmetric synthesis of the chiral center at carbon 2. The introduction of trifluoromethyl and methyl groups is achieved through precise substitution or addition reactions, ensuring the desired regioselectivity and stereochemistry.

In terms of physical properties, (2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in water is moderate, making it suitable for aqueous-based reactions and formulations. The presence of fluorine atoms in the trifluoromethyl group significantly impacts its electronic properties, enhancing its ability to participate in hydrogen bonding and influencing its overall reactivity in chemical transformations.

Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of (2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid with various biological targets. These studies have revealed potential applications in enzyme inhibition and receptor modulation, suggesting its role as a lead compound in drug design pipelines. Additionally, its stability under physiological conditions makes it an attractive candidate for oral drug delivery systems.

The application of this compound extends beyond pharmacology into materials science and biotechnology. Its ability to form stable amide bonds has led to its use in synthesizing polyamides with tailored mechanical properties for advanced materials applications. Furthermore, its chiral nature makes it valuable in asymmetric catalysis and enantioselective synthesis processes.

In conclusion, (2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups position it as a key player in contemporary research efforts aimed at developing innovative solutions in medicine and materials science.